Cas no 1492-18-8 (Folinic acid calcium)
Folinic acid calcium (leucovorin calcium) is a kind of biological folate, which is usually taken together with methotrexate (MTX) as a rescue agent to reduce MTX induced toxicity

Folinic acid calcium structure
Product Name:Folinic acid calcium
CAS No:1492-18-8
Molecular Formula:C20H21CaN7O7
Molecular Weight:511.5014
MDL:MFCD00006704
CID:41478
PubChem ID:87560126
Folinic acid calcium Properties
Names and Identifiers
-
- Calcium folinatc
- Folinic acid Calcium salt
- calcium folinate
- Folinic acid calcium salt USP28
- Calcium leucovorin
- LeucovorinCalcium
- CALCIUM FOLINATE(FOLINIC ACID)(RG)
- Folinic acid
- Calcium Levofolinate
- calcium2-[4-[(2-amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl] aminopentanedioate
- L-Calcium Folinate
- Calcium Folinate Hydrate
- Folinic acid calcium salt hydrate
- 5-FORMLYL-5,6,7,8-TETRAHYDROFOLIC ACID,CALCIUM SALT
- CALCIUM FOLINATE, CELL CULTURE TESTED
- 5-Formyl-5,6,7,8-tetrahydrofolic acid calcium salt
- 5-Formyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid calcium salt
- 5-HCO-H4PteGlu
- Citrovorum factor calcium salt
- Leucovorin calcium salt
- N-(4-(((2-Amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid calcium salt
- CF-CA
- Ca folinate
- lederfoline
- Leucovorine
- Leuovorin calcium
- CITROVORUM FACTOR
- Calcium L-folinate
- Calcium Leucoverin
- API0026022
- Folinic acid calcium
- Leucovorin calcium
- Folinoral
- C2235
- Calcium folinate pentahydrate
- HMS2097C18
- LEUCOVORIN CALCIUM [USP MONOGRAPH]
- Q27077063
- Prestwick_224
- Flynoken A
- Folinato calcico
- CALCIUM FOLINATE [VANDF]
- AKOS032949578
- DTXSID20872448
- HMS1920J05
- F-7000
- Folinvit
- Folinic acid-SF, calcium salt
- HMS500L04
- Calcium folinate (JP17)
- CHEMBL1201138
- Disintox
- CCG-38930
- BC164621
- AC-7456
- NSC-3590
- Glutamic acid, N-(p-(((2-amino-5-formyl-5,6,7,8-tetrahydro-3-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1), L-
- LEUCOVORIN CALCIUM (USP-RS)
- Tonofolin
- Calfolex
- Emovis
- CALCIUM FOLINATE [JAN]
- Folinate-SF Calcium
- Divical
- Folinato calcico (INN-Spanish)
- HMS2091P21
- L-Glutamic acid, N-(4-(((2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1)
- Adinepar
- Folinate de calcium [INN-French]
- N-(4-(((2-Amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amnio)benzoyl)-L-glutamic Acid, Calcium Salt (1:1)
- CALCIUM FOLINATE (EP IMPURITY)
- Leucovorin calcium (USP)
- Folidar
- A808865
- LEUCOVORIN CALCIUM [USP-RS]
- Leucovorin calcium preservative free
- FOLINIC ACID (AS CALCIUM FOLINATE)
- EINECS 216-082-8
- Calcii folinas [INN-Latin]
- Citrec
- Folfox component leucovorin calcium
- Calcium 5-formyltetrahydrofolate
- HMS1570C18
- HMS3714C18
- UNII-RPR1R4C0P4
- Wellcovorin (TN)
- CALCIUM FOLINATE [MART.]
- Folinac
- D01211
- CS-1363
- LEUCOVORIN CALCIUM (USP MONOGRAPH)
- CHEBI:31340
- 80433-71-2
- Leucovorin calcium [USP]
- Folinicacid
- Calinat
- AS-13746
- HY-13664
- Folix
- LEUCOVORIN CALCIUM [ORANGE BOOK]
- Foliben
- Uzel
- Folinato calcico [INN-Spanish]
- Calcifolin
- SCHEMBL18573
- calcium (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioate
- Folacal
- Leucovorin Ca
- Calcium folinate [INN]
- Calcii folinas
- Cehafolin
- LEUCOVORIN CALCIUM [VANDF]
- Cromatonbic Folinico
- Fusilev
- Lederfolat
- NSC 3590
- Folinate de calcium (INN-French)
- CALCIUM FOLINATE [EP IMPURITY]
- NSC3590
- Calc Folinate
- SPECTRUM1500364
- AKOS015894859
- KVUAALJSMIVURS-ZEDZUCNESA-L
- Z2683233771
- Uzel (TN)
- Calcium citrovorum factor
- NS00127423
- Calcium (4-(((2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate
- EN300-6735051
- Folinic acid (Calcium)
- Calcii folinas (INN-Latin)
- Calcium N-(p-((((6RS)-2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-L-glutamate (1:1)
- Rescufolin
- Dalisol
- Lederfolin
- 5-formyl tetrahydrofolate
- CCG-269782
- Rescuvolin
- Folinate de calcium
- calciumfolinate
- N-(p-(((2-Amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)glutamic Acid
- Folinate calcium 100 microg/mL in Water
- calcium;(2S)-2-[[4-[(2-amino-5-formyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
- Anhydrous calcium folinate
- BDBM50247893
- Folaxin
- CALCIUM FOLINATE [WHO-DD]
- 1492-18-8
- Foliplus
- FOLI-cell
- Folidan
- Folaren
- Wellcovorin
- Ecofol
- CALCIUM FOLINATE (MART.)
- folinate calcium
- RPR1R4C0P4
- (+)-L-Folinic acid, calcium salt
- Leucosar
- Citofolin
- L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1)
- Lederfoline
- LEVOLEUCOVORIN CALCIUM
- 5-Formyl-5,6,7,8-tetrahydrofolic acid calcium salt hydrate
- LEUCOVORIN CALCIUM
- Folinic acid calcium salt
- folinic acid calcium
- Calcium folinate
-
- MDL: MFCD00006704
- InChIKey: KVUAALJSMIVURS-ZEDZUCNESA-L
- Inchi: 1S/C20H23N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32);/q;+2/p-2/t12?,13-;/m0./s1
- SMILES: [Ca+2].O=C([H])N1C2C(=NC(N([H])[H])=NC=2N([H])C([H])([H])C1([H])C([H])([H])N([H])C1C([H])=C([H])C(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)[O-])=O)=C([H])C=1[H])[O-]
Computed Properties
- Exact Mass: 511.11300
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 8
- Monoisotopic Mass: 511.113
- Heavy Atom Count: 35
- Complexity: 743
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- XLogP3: 5
- Surface Charge: 0
- Topological Polar Surface Area: 226
Experimental Properties
- LogP: 1.41100
- PSA: 198.10000
- Boiling Point: °Cat760mmHg
- Melting Point: 195°C
- Vapor Pressure: No data available
- Flash Point: °C
- Color/Form: Powder.
- Solubility: Not determined
- Density: 1.2230
Folinic acid calcium Security Information
-
Symbol:
- RTECS:MA0600500
- WGK Germany:3
- Safety Term:S26;S36
- Safety Instruction: S26-S36-S36/37-S22
- Risk Phrases:R36/37/38; R42/43
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H317-H319-H334-H335
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:4°C, protect from light *The compound is unstable in solutions, freshly prepared is recommended.
- Risk Phrases: 36/37/38-42/43
- Signal Word:Danger
- FLUKA BRAND F CODES:3-8-10-23
Folinic acid calcium Customs Data
- HS CODE:2942000000
- Customs Data:
China Customs Code:
2942000000
Folinic acid calcium Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001LWX-1mg |
L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1) |
1492-18-8 | 95% | 1mg |
$4.00 | 2025-02-19 | |
A2B Chem LLC | AA74257-1mg |
5-Formyl-5,6,7,8-tetrahydrofolic acid calcium salt hydrate |
1492-18-8 | 95% | 1mg |
$4.00 | 2024-04-20 | |
Aaron | AR001M59-250mg |
L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1) |
1492-18-8 | 95% | 250mg |
$10.00 | 2025-01-21 | |
Ambeed | A161719-1mg |
Calcium (4-(((2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate |
1492-18-8 | 95% | 1mg |
$5.0 | 2025-02-19 | |
Apollo Scientific | BIC0607-1g |
Folinic acid calcium salt |
1492-18-8 | >97.5% | 1g |
£31.00 | 2025-02-19 | |
Chemenu | CM396294-5g |
Calcium Folinate |
1492-18-8 | 95%+ | 5g |
$106 | 2023-02-02 | |
ChemScence | CS-1363-100mg |
Folinic acid calcium |
1492-18-8 | 99.38% | 100mg |
$50.0 | 2022-04-27 | |
Cooke Chemical | A4292812-250mg |
Folinic acid calcium salt hydrate |
1492-18-8 | 98% | 250mg |
RMB 63.20 | 2025-02-21 | |
DC Chemicals | DC9167-1 g |
Calcium Folinate |
1492-18-8 | >98% | 1g |
$300.0 | 2022-03-01 | |
Enamine | EN300-6735051-0.05g |
calcium (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioate |
1492-18-8 | 70% | 0.05g |
$100.0 | 2023-07-10 |
Folinic acid calcium Suppliers
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
(CAS:1492-18-8)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
Hubei Fangde New Material Co., Ltd
(CAS:1492-18-8)
MR./MRS.:YANG QIN
Phone:18086096695
Email:1462312301@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
(CAS:1492-18-8)
MR./MRS.:GUO YIN
Phone:13657291602
Email:1208480055@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
(CAS:1492-18-8)
MR./MRS.:MAO QUAN
Phone:19171210221
Email:3371991952@QQ.COM
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
(CAS:1492-18-8)
MR./MRS.:CAI JING LI
Phone:18662931390
Email:507167383@qq.com
Hubei Hanwei Chemical Co., Ltd
(CAS:1492-18-8)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
Hubei Jianchu Biological Pharmaceutical Co., Ltd.
(CAS:1492-18-8)
MR./MRS.:FANG YING ZI
Phone:13477038394
Email:langley1028@foxmail.com
Folinic acid calcium Related Literature
-
Hui Zhang,Xiaohua Wang,Yao Wang,Zhizhi Gu RSC Adv., 2022,12, 26245-26250
-
Seung Hwan Lee,Byoung-Tak Zhang,Tai Hyun Park Lab Chip, 2009,9, 479-482
-
Gerardo Campos-Villalobos,Flor R. Siperstein,Alessandro Patti Mol. Syst. Des. Eng., 2019,4, 186-198
-
Diego Valencia,Citlalli Zenteno,Perla Morales-Gil,Leonardo Díaz-García,Diana Gómora-Herrera,Eduardo Palacios-González,Jorge Aburto New J. Chem., 2020,44, 2435-2441
-
Richard J. C. Brown,Andrew S. Brown,Ki-Hyun Kim Environ. Sci.: Processes Impacts, 2013,15, 1256-1263
-
Matteo Briganti,Federico Totti Dalton Trans., 2021,50, 15961-15972
-
Liangjun Zhao RSC Adv., 2017,7, 43772-43779
-
Sizhe Wang,Guangli Li,John J. Chiao,Z. Jeffrey Wang,Yanwen Yvonne Duan New J. Chem., 2015,39, 9789-9799
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1492-18-8)Folinic acid calcium

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(CAS:1492-18-8)Folinic acid calcium

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Price($):discuss personally